N-(4-Aminocyclohexyl)-N-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride

• IUPAC Name: N-(4-aminocyclohexyl)-N-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C19H28N2O.ClH/c1-21(18-10-8-17(20)9-11-18)19(22)13-14-6-7-15-4-2-3-5-16(15)12-14;/h6-7,12,17-18H,2-5,8-11,13,20H2,1H3;1H
• InChI Key: VMLDIVCCQRWOAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC(CC1)N)C(=O)CC2=CC3=C(CCCC3)C=C2.Cl
• Molecular Formula: C19H29ClN2O
• Molecular Weight: 336.9 g/mol

Description

N-(4-Aminocyclohexyl)-N-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O and its molecular weight is 336.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Nguyen et al. (2003) describe a method for the synthesis of amino ketones, including 7-aminoindan-1-one and 8-aminotetral-1-one, which are closely related to the compound (Nguyen et al., 2003).
• Gouda et al. (2022) conducted a study involving a compound similar to the one , focusing on its structure, noncovalent interactions, and molecular stability using DFT calculations (Gouda et al., 2022).

Chemical Properties and Reactions

• Nycz et al. (2016) investigated the properties of cathinone hydrochloride salts with a similar structure, examining their chemical behavior and reactions for identification purposes (Nycz et al., 2016).
• Brown and Mcallan (1977) studied the formation of tetrahydronaphthalene derivatives, which are structurally related, by thermal rearrangement, providing insight into their chemical behavior under specific conditions (Brown & Mcallan, 1977).

Biological Activities and Applications

• Hamdy et al. (2013) synthesized tetrahydronaphthalene derivatives and evaluated their tumor inhibitory and antioxidant activities, highlighting potential therapeutic applications (Hamdy et al., 2013).
• Altıntop et al. (2018) synthesized oxadiazole derivatives incorporating tetrahydronaphthalene and evaluated their anticancer properties, indicating potential medicinal applications (Altıntop et al., 2018).
• Evren et al. (2019) explored thiazole derivatives containing tetrahydronaphthalene for their anticancer activity, demonstrating possible pharmaceutical applications (Evren et al., 2019).
• Turan-Zitouni et al. (2018) synthesized thiazoline-tetralin derivatives and evaluated their biological activities, including anticancer potency, offering insights into potential therapeutic uses (Turan-Zitouni et al., 2018).